![molecular formula C18H14N2O4 B2489733 N-(4-(benzo[d]oxazol-2-yl)phenyl)-5,6-dihydro-1,4-dioxine-2-carboxamide CAS No. 864938-19-2](/img/structure/B2489733.png)
N-(4-(benzo[d]oxazol-2-yl)phenyl)-5,6-dihydro-1,4-dioxine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(benzo[d]oxazol-2-yl)phenyl)-5,6-dihydro-1,4-dioxine-2-carboxamide, also known as BODIPY, is a fluorescent dye that has been widely used in scientific research. It has unique properties that make it a valuable tool for various applications, particularly in the field of biochemistry and molecular biology.
Scientific Research Applications
Anticancer Activity
Benzoxazole derivatives have shown promising anticancer activity . For instance, certain benzoxazole compounds have demonstrated significant cytotoxic effects on lung, breast, and colon cancer cells . These compounds could potentially be developed into effective anticancer drugs.
Antibacterial Activity
Benzoxazole compounds have been found to exhibit antibacterial properties . They have been tested against various bacterial strains such as Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, and Salmonella typhi . This suggests potential use in the development of new antibacterial agents.
Antifungal Activity
In addition to their antibacterial properties, benzoxazole derivatives have also shown antifungal activity . They have been tested against fungal strains like Candida albicans and Aspergillus niger , indicating their potential use in antifungal medications.
Anti-inflammatory Effects
Benzoxazole derivatives have been reported to possess anti-inflammatory effects . This suggests that they could be used in the treatment of conditions characterized by inflammation.
Antimicrobial Activity
Benzoxazole compounds have demonstrated antimicrobial activity . This broad-spectrum activity against various microorganisms suggests their potential use in the development of new antimicrobial agents.
Synthesis of Other Compounds
Benzoxazole derivatives have been used as starting materials for different mechanistic approaches in drug discovery . They have been used in the synthesis of four substituted imidazoles , indicating their importance in synthetic organic chemistry.
Antihistamine Activity
Benzoxazole derivatives have been reported to possess antihistamine activity . This suggests their potential use in the treatment of allergic reactions.
Antiprotozoal and Antibacterial Activity
Certain benzoxazole compounds have shown antiprotozoal and antibacterial activity . This suggests their potential use in the treatment of infections caused by protozoa and bacteria.
properties
IUPAC Name |
N-[4-(1,3-benzoxazol-2-yl)phenyl]-2,3-dihydro-1,4-dioxine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O4/c21-17(16-11-22-9-10-23-16)19-13-7-5-12(6-8-13)18-20-14-3-1-2-4-15(14)24-18/h1-8,11H,9-10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALSQTVDDOLYIGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=CO1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzo[d]oxazol-2-yl)phenyl)-5,6-dihydro-1,4-dioxine-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.